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Compound of Interest

Compound Name: Lerzeparib

Cat. No.: B12390820 Get Quote

Providing critical safety and logistical information for the proper handling and disposal of the

investigational PARP inhibitor, Lerzeparib, is essential for maintaining a safe laboratory

environment and ensuring regulatory compliance. This guide offers a step-by-step operational

plan for researchers, scientists, and drug development professionals.

As an investigational drug, Lerzeparib requires cautious handling and adherence to specific

disposal protocols for hazardous waste. All disposal procedures should be conducted in

accordance with federal, state, and institutional regulations. Your institution's Environmental

Health and Safety (EHS) department is the primary resource for specific guidance and

procedures.

Hazard Profile and Safety Precautions
While a specific Safety Data Sheet (SDS) for Lerzaparib is not publicly available, data from

other PARP inhibitors, such as Niraparib and Olaparib, indicate a consistent hazard profile.[1]

[2][3] Lerzeparib should be handled as a hazardous substance.

Key safety precautions include:

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles with

side-shields, protective gloves, and impervious clothing.[1]

Ventilation: Use only in a well-ventilated area or a chemical fume hood to avoid inhalation of

dust or aerosols.[2]
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Avoid Contact: Prevent contact with skin and eyes. In case of contact, rinse thoroughly with

water.[1]

Handling: Do not eat, drink, or smoke when handling the product. Wash hands thoroughly

after handling.[1]

Hazard Classification (Based on similar
PARP inhibitors)

Precautionary Statements

Acute Toxicity, Oral (Harmful if swallowed)[2]

P270: Do not eat, drink or smoke when using

this product. P301 + P312: IF SWALLOWED:

Call a POISON CENTER or doctor/physician if

you feel unwell.

Skin Corrosion/Irritation[1]

P280: Wear protective gloves/protective

clothing/eye protection/face protection. P302 +

P352: IF ON SKIN: Wash with plenty of soap

and water.[1]

Serious Eye Damage/Eye Irritation[1]

P305 + P351 + P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[1]

Specific Target Organ Toxicity (Respiratory tract

irritation)

P261: Avoid breathing

dust/fume/gas/mist/vapours/spray. P271: Use

only outdoors or in a well-ventilated area.

Step-by-Step Disposal Protocol for Lerzeparib
The disposal of investigational drugs like Lerzeparib must follow hazardous waste regulations,

primarily the Resource Conservation and Recovery Act (RCRA) guidelines.[4] Incineration by a

licensed facility is the standard method of destruction.[5]

Experimental Protocol: Waste Segregation and Collection

Initial Consultation: Contact your institution's Environmental Health and Safety (EHS)

department to determine the specific requirements for disposing of Lerzeparib as a
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hazardous investigational drug.[4]

Waste Container Selection:

Use a designated, compatible hazardous waste container. This is typically a plastic or

glass container with a screw-top lid, provided by EHS.[5][6]

Do not mix Lerzeparib waste with other waste streams unless explicitly approved by EHS.

Labeling:

Affix a "HAZARDOUS WASTE" label to the container.[6]

Clearly write the full chemical name ("Lerzeparib"), concentration, and the name of the

Principal Investigator (PI).[6]

Indicate the accumulation start date on the label.

Waste Collection:

Solid Waste: Place unused or expired Lerzeparib powder, contaminated weigh boats, and

contaminated PPE directly into the labeled hazardous waste container.

Liquid Waste: Collect solutions containing Lerzeparib in a designated, labeled hazardous

waste container. Do not pour down the drain.[2]

Empty Containers: Full, partially full, and empty vials or ampules of Lerzeparib should be

discarded into the hazardous waste container.[5]

Sharps: Chemically contaminated sharps (needles, scalpels) must be placed in a

designated, puncture-resistant sharps container for chemical waste.[7]

Storage:

Store the sealed hazardous waste container in a designated Satellite Accumulation Area

(SAA).[6]
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The SAA should be in a secure location, away from general laboratory traffic, and may

require secondary containment.[6]

Disposal Request:

Once the container is full or reaches the institutional time limit for storage, submit a

chemical waste disposal request to your EHS department.[6]

EHS will arrange for a pickup by a licensed hazardous waste vendor.[4]

Record Keeping:

Maintain accurate records of the disposal, including the date, quantity of waste, and

pickup confirmation. A certificate of destruction may be available from the vendor and

should be retained.[4][5]

Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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